Cas no 39225-05-3 (Phosphonic acid,[(4-chlorophenyl)methyl]- (9CI))

• Product Name: Phosphonic acid,[(4-chlorophenyl)methyl]- (9CI)
• CAS No: 39225-05-3
• MF: C₇H₈ClO₃P
• MW: 206.563382148743
• CID: 297567
• PubChem ID: 3696081
• Update Time: 2025-05-21

Phosphonic acid,[(4-chlorophenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[(4-chlorophenyl)methyl]- (9CI)
• (4-chlorophenyl)methylphosphonic acid
• (4-Chlorobenzyl)-phosphonic acid
• p-Chlorbenzylphosphonsaeure
• 4-chlorobenzylphosphonic acid
• DTXSID40395169
• SCHEMBL916912
• AKOS017345038
• (4-Chloro-benzyl)-phosphonic acid
• MFCD00960983
• [(4-Chlorophenyl)methyl]phosphonic acid
• 39225-05-3
• (4-Chlorobenzyl)phosphonic acid

• Inchi： 1S/C7H8ClO3P/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key： KFNFQPHCXKFJDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CP(=O)(O)O

Computed Properties

• Exact Mass: 205.99000
• Monoisotopic Mass: 205.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 407.6±47.0 °C at 760 mmHg
• Flash Point: 200.3±29.3 °C
• PSA: 67.34000
• LogP: 2.01770
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Phosphonic acid,[(4-chlorophenyl)methyl]- (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Phosphonic acid,[(4-chlorophenyl)methyl]- (9CI)

Phosphonic Acid, [(4-Chlorophenyl)Methyl] - CAS No. 39225-05-3

Phosphonic acid, [(4-chlorophenyl)methyl] (CAS No. 39225-05-3) is a versatile compound with significant applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. This compound is characterized by its unique structure, which combines a phosphonic acid group with a substituted aromatic ring. The phosphonic acid functional group is known for its strong acidity and ability to form stable complexes with metal ions, making it a valuable component in catalysis and coordination chemistry.

The 4-chlorophenyl methyl substituent adds complexity to the molecule, enhancing its reactivity and versatility. Recent studies have explored the use of this compound in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies. The ability of phosphonic acid groups to coordinate with metal ions has been leveraged to create highly porous and stable structures that can be tailored for specific functions.

In the pharmaceutical industry, phosphonic acid derivatives have gained attention due to their potential as drug candidates. The 4-chlorophenyl methyl group introduces aromaticity and electron-withdrawing effects, which can influence the bioavailability and pharmacokinetics of the compound. Researchers have investigated the use of this compound as a building block for antiviral agents and anticancer drugs. Its ability to interact with biological systems makes it a promising candidate for further exploration in medicinal chemistry.

From an environmental perspective, phosphonic acids are being studied for their role in remediation processes. The phosphonic acid group can bind to heavy metals, facilitating their removal from contaminated water sources. This property has led to the development of eco-friendly materials that can effectively detoxify industrial wastewater. The combination of 4-chlorophenyl methyl substituent with the phosphonic acid group enhances the compound's stability and efficiency in such applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of phosphonic acid derivatives. Quantum mechanical calculations have revealed that the phosphonic acid group exhibits strong electron-donating properties, which can influence its interactions with other molecules. These findings have implications for designing new materials with tailored electronic properties.

In summary, phosphonic acid, [(4-chlorophenyl)methyl] (CAS No. 39225-05-3) is a multifaceted compound with diverse applications across various disciplines. Its unique chemical properties make it an invaluable tool in research and development, particularly in areas such as materials science, pharmaceuticals, and environmental chemistry. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.